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Compound of Interest

Compound Name: 7-Acetoxy-4-methylcoumarin

Cat. No.: B160210

An In-depth Technical Guide to 7-Acetoxy-4-Methylcoumarin

For researchers, scientists, and professionals in drug development, a precise understanding of
a compound's fundamental properties is critical. This guide provides core information on 7-
acetoxy-4-methylcoumarin, a fluorogenic substrate widely used in enzymatic assays.

Core Molecular Data

The foundational physicochemical properties of 7-acetoxy-4-methylcoumarin are summarized
below. These values are essential for accurate experimental design and interpretation.

Property Value

Molecular Formula C12H1004

Molecular Weight 218.21 g/mol [1][2][3]

Alternate Names 4-Methylumbelliferyl acetate[4][5]
CAS Registry Number 2747-05-9[4][6]

Physicochemical Characteristics

7-Acetoxy-4-methylcoumarin typically appears as beige crystalline flakes or needles.[3] Its
utility as a fluorogenic substrate stems from its chemical structure, an acetate ester of
umbelliferone (7-hydroxy-4-methylcoumarin).[2][3]
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Experimental Applications

While detailed experimental protocols are highly specific to the application, the primary use of
7-acetoxy-4-methylcoumarin is as a fluorogenic substrate for various esterases, including
carboxylesterases.[3][5] The fundamental principle of its use in assays involves enzymatic
cleavage of the acetyl group, which yields the highly fluorescent product, 7-hydroxy-4-
methylcoumarin (4-methylumbelliferone). This reaction allows for the sensitive detection and
guantification of esterase activity.

Logical Relationship of Compound Properties

The following diagram illustrates the direct relationship between the compound and its key
identifiers.
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Caption: Key properties of 7-acetoxy-4-methylcoumarin.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

4/4

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b160210?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

